Cas no 1286710-65-3 (N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylsulfanyl)propanamide)

• Product Name: N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylsulfanyl)propanamide
• CAS No: 1286710-65-3
• Molecular Formula: C₂₀H₂₅NO₂S
• Molecular Weight: 343.483004331589
• CID: 6039551
• PubChem ID: 52992684

N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylsulfanyl)propanamide Properties

Names and Identifiers

• N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylsulfanyl)propanamide
• N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-phenylsulfanylpropanamide
• AKOS024524251
• F5857-4262
• 1286710-65-3
• N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylthio)propanamide
• VU0525355-1

• InChIKey： AWTVBKKJCWHWNP-UHFFFAOYSA-N
• Inchi： 1S/C20H25NO2S/c1-20(23,14-12-17-8-4-2-5-9-17)16-21-19(22)13-15-24-18-10-6-3-7-11-18/h2-11,23H,12-16H2,1H3,(H,21,22)
• SMILES： C(NCC(O)(C)CCC1=CC=CC=C1)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 343.16060021g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 343.16060021g/mol
• Heavy Atom Count: 24
• Complexity: 365
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines